Cas no 82331-12-2 (2-(1,3-Dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetic Acid)

• Product Name: 2-(1,3-Dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetic Acid
• CAS No: 82331-12-2
• MF: C₉H₁₀N₄O₄S
• MW: 270.265100002289
• CID: 727631
• Update Time: 2025-11-01

2-(1,3-Dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(2,3,6,9-tetrahydro-1,3-dimethyl-2,6-dioxo-1H-purin-8-yl)thio]-
• 2-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)sulfanyl]acetic acid
• T0504-2589
• 2-(1,3-Dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetic Acid

• Inchi： 1S/C9H10N4O4S/c1-12-6-5(7(16)13(2)9(12)17)10-8(11-6)18-3-4(14)15/h3H2,1-2H3,(H,10,11)(H,14,15)
• InChI Key： POFPCVGHSQJKRW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2=C(C(N(C)C(N2C)=O)=O)N1

Computed Properties

• Exact Mass: 270.04200

Experimental Properties

• PSA: 135.28000
• LogP: -0.86300

Additional information on 2-(1,3-Dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetic Acid

Compound CAS No 82331-12-2: A Comprehensive Overview

The compound with CAS Registry Number 82331-12-2, also known as 2-(1,3-Dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetic Acid, is a highly specialized chemical entity that has garnered significant attention in the scientific and industrial communities. This compound is notable for its unique structural properties and its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have further elucidated its synthesis pathways and functional properties, making it a subject of intense research interest.

Structural Characteristics and Synthesis

The molecular structure of 82331-12-2 is characterized by a purine ring system with specific substituents that confer unique electronic and steric properties. The presence of the sulfanylacetic acid group introduces additional functionality, enhancing its reactivity and versatility in chemical reactions. Researchers have employed various synthetic methodologies to optimize the production of this compound, including multi-component reactions and catalytic processes. These advancements have not only improved yield but also minimized environmental impact, aligning with current green chemistry principles.

Applications in Pharmaceutical Research

One of the most promising areas of application for 82331-12-2 is in the pharmaceutical industry. Its structural features make it an attractive candidate for drug design, particularly in the development of bioactive molecules targeting specific cellular pathways. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug discovery. The compound's ability to modulate key enzymes involved in these processes has been extensively investigated, with encouraging results reported in preclinical models.

Role in Agrochemical Development

Beyond pharmaceuticals, 82331-12-2 has shown potential in agrochemical applications. Its unique chemical profile makes it a viable candidate for the development of pesticides and herbicides with enhanced efficacy and reduced environmental toxicity. Scientists have explored its interaction with plant pathogens and weeds, revealing mechanisms that could be exploited to develop sustainable agricultural solutions. These findings underscore the compound's versatility across diverse industries.

Environmental Impact and Safety Considerations

As with any chemical entity, understanding the environmental impact and safety profile of 82331-12-2 is crucial. Recent toxicity studies have provided insights into its biodegradability and potential risks to aquatic ecosystems. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments to ensure safe handling and disposal practices. Ongoing research aims to develop eco-friendly synthesis routes and application methods that minimize ecological footprint while maximizing benefits.

Future Prospects and Research Directions

The future of 82331-12-2 lies in continued exploration of its functional properties and innovative applications. Collaborative efforts between academia and industry are expected to drive further advancements in its synthesis, characterization, and utilization. Emerging technologies such as artificial intelligence-driven drug design may offer new avenues for optimizing its therapeutic potential. Additionally, interdisciplinary research into its interaction with biological systems could unlock novel uses across multiple sectors.